Cas no 40061-07-2 (Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI))

• Product Name: Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI)
• CAS No: 40061-07-2
• MF: C₁₈H₁₉N₃
• MW: 277.363563776016
• CID: 331446
• PubChem ID: 162407
• Update Time: 2025-04-19

Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI)
• 2-tert-butyl-4(5)-phenyl-5(4)-(3-pyridyl)imidazole
• 3-(2-tert-butyl-5-phenyl-1H-imidazol-4-yl)pyridine
• GP53,633
• UNII-Y9000MG4V8
• GP-53633
• 40061-07-2
• DTXSID60193124
• Q27294387
• 2-T-BUTYL-4(5)-PHENYL-5(4)-(3-PYRIDYL)IMIDAZOLE
• Pyridine, 3-(2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl)-
• GP 53633
• GP 53,633
• Y9000MG4V8
• PYRIDINE, 3-(2-(1,1-DIMETHYLETHYL)-4-PHENYL-1H-IMIDAZOL-5-YL)-

• Inchi： 1S/C18H19N3/c1-18(2,3)17-20-15(13-8-5-4-6-9-13)16(21-17)14-10-7-11-19-12-14/h4-12H,1-3H3,(H,20,21)
• InChI Key： CEOUDUCITJEQQT-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C2C=NC=CC=2)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 277.157897619g/mol
• Monoisotopic Mass: 277.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų